Cas no 2680744-88-9 (benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate)

• Product Name: benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate
• CAS No: 2680744-88-9
• MF: C₁₉H₂₄BrN₃O₂
• MW: 406.316763877869
• CID: 5622456
• PubChem ID: 165926629
• Update Time: 2025-05-21

benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303488
• 2680744-88-9
• benzyl N-(5-bromopyridin-2-yl)-N-[2-(diethylamino)ethyl]carbamate
• benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate

• Inchi： 1S/C19H24BrN3O2/c1-3-22(4-2)12-13-23(18-11-10-17(20)14-21-18)19(24)25-15-16-8-6-5-7-9-16/h5-11,14H,3-4,12-13,15H2,1-2H3
• InChI Key： GSYOPUJIAPDVIH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OCC1C=CC=CC=1)CCN(CC)CC

Computed Properties

• Exact Mass: 405.10519g/mol
• Monoisotopic Mass: 405.10519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.7Ų

Additional information on benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate

Benzyl N-(5-Bromopyridin-2-yl)-N-2-(Diethylamino)Ethylcarbamate: A Comprehensive Overview

The compound benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate, identified by the CAS number 2680744-88-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a pyridine ring substituted with a bromine atom and a diethylaminoethyl group. The molecule's design allows for versatile reactivity and functionality, making it an essential component in modern chemical synthesis and pharmaceutical research.

Recent studies have highlighted the potential of benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate in the development of advanced materials and drug delivery systems. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the field of medicinal chemistry. Its bromine substitution provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that incorporates both traditional organic chemistry techniques and modern catalytic methods. The use of diethylamine as a reagent in the synthesis process contributes to the molecule's stability and reactivity. This compound has been shown to exhibit excellent solubility in organic solvents, making it ideal for use in solution-phase reactions.

In terms of applications, benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate has been utilized in the development of novel polymers and coatings. Its unique structure allows for the formation of cross-linked networks, which exhibit improved mechanical properties and thermal stability. Additionally, this compound has been explored for its potential in catalysis, where it serves as a ligand in transition metal complexes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the diethylamino group plays a crucial role in stabilizing the molecule's charge distribution, thereby enhancing its reactivity towards electrophilic species. These findings have opened new avenues for its application in electrochemical systems and energy storage devices.

The global market for such specialized compounds is growing rapidly, driven by increasing demand from pharmaceutical, agrochemical, and specialty chemical industries. The CAS number 2680744-88-9 serves as a unique identifier for this compound, ensuring its accurate identification and traceability across various supply chains.

In conclusion, benzyl N-(5-bromopyridin-2-yl)-N-2-(diethylamino)ethylcarbamate is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of innovative chemical products. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.